Cas no 145657-29-0 (2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]-
• CAS No: 145657-29-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD00173095
• CID: 213374
• PubChem ID: 3073066
• Update Time: 2025-11-02

2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]-
• 3-(2-nitroanilino)cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 3-((2-nitrophenyl)amino)-
• AKOS015992527
• 145657-29-0
• 3H-086
• 3-((2-Nitrophenyl)amino)-2-cyclohexen-1-one
• 3-[(2-nitrophenyl)amino]cyclohex-2-en-1-one
• 3-(2-Nitroanilino)-2-cyclohexen-1-one
• DTXSID00163129
• MFCD00173095

• MDL： MFCD00173095
• Inchi： 1S/C12H12N2O3/c15-10-5-3-4-9(8-10)13-11-6-1-2-7-12(11)14(16)17/h1-2,6-8,13H,3-5H2
• InChI Key： YPPTUMWGKHRCMR-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 398.4°Cat760mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.66
• PSA: 72.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]-

Comprehensive Guide to 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- (CAS No: 145657-29-0)

2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- is a specialized organic compound with the CAS number 145657-29-0. This compound belongs to the class of cyclohexenone derivatives, which are widely studied for their unique chemical properties and applications in various industries. The presence of a nitrophenylamino group in its structure makes it particularly interesting for researchers and industrial applications.

The molecular formula of 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- is C12H12N2O3, and it has a molecular weight of 232.24 g/mol. Its structure features a cyclohexenone core, which is a six-membered ring with a double bond and a ketone functional group. The 2-nitrophenylamino substituent adds to the compound's reactivity and potential applications in synthetic chemistry.

One of the most common questions researchers ask about CAS 145657-29-0 is its solubility profile. This compound is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetone, but has limited solubility in water. This property makes it suitable for various organic synthesis applications where polar aprotic solvents are preferred.

In recent years, there has been growing interest in 2-Cyclohexen-1-one derivatives due to their potential applications in pharmaceutical research. While 3-[(2-nitrophenyl)amino]-2-cyclohexen-1-one itself is not a drug, its structural features make it a valuable intermediate in the synthesis of more complex molecules. The nitrophenyl group, in particular, can serve as a precursor for various functional group transformations.

The compound's UV-visible absorption spectrum shows characteristic peaks that are of interest to researchers working in material science. The conjugated system formed by the cyclohexenone ring and the nitrophenyl group gives this molecule unique photophysical properties that could be exploited in organic electronics or sensor applications.

From a synthetic chemistry perspective, 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- offers several interesting possibilities. The α,β-unsaturated ketone moiety is reactive toward nucleophiles, making it a potential Michael acceptor in various organic transformations. Additionally, the nitro group can be reduced to an amine, opening up pathways to more complex structures.

Storage and handling of CAS 145657-29-0 require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when handling this chemical.

Recent publications have explored the use of similar cyclohexenone derivatives in green chemistry applications. The push toward more sustainable synthetic methods has led researchers to investigate how compounds like 3-[(2-nitrophenyl)amino]-2-cyclohexen-1-one can be used in catalytic processes or as building blocks for biodegradable materials.

In analytical chemistry, 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- can serve as a standard or reference compound due to its well-defined structure and properties. Its characteristic NMR spectrum and mass spectrometric fragmentation pattern make it useful for method development and instrument calibration.

The global market for specialized organic intermediates like 145657-29-0 has been growing steadily, driven by demand from pharmaceutical and material science sectors. Custom synthesis providers often list this compound in their catalogs, typically offering it in research quantities ranging from milligrams to kilograms.

For researchers interested in the biological activity of related compounds, 2-Cyclohexen-1-one derivatives have shown interesting properties in various screening assays. While 3-[(2-nitrophenyl)amino]-2-cyclohexen-1-one itself may not be biologically active, its structural features are worth investigating for potential structure-activity relationships.

The compound's thermal stability has been studied using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies show that CAS 145657-29-0 is stable under normal laboratory conditions but may decompose at elevated temperatures, a characteristic important for potential industrial applications.

In the context of intellectual property, several patents mention cyclohexenone derivatives similar to 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]-. These patents typically cover synthetic methods or specific applications in material science, demonstrating the compound's relevance in innovation-driven industries.

Environmental fate studies of similar compounds suggest that 3-[(2-nitrophenyl)amino]-2-cyclohexen-1-one would likely undergo photodegradation in natural environments. The nitro group and unsaturated ketone moiety make the molecule susceptible to various degradation pathways, an important consideration for environmental impact assessments.

From a regulatory perspective, 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- is not currently listed on major chemical control inventories, but researchers should always check local regulations before shipping or transferring the compound across borders. Proper safety data sheets (SDS) should be consulted before handling.

The future research directions for CAS 145657-29-0 and related compounds may include exploring their potential in catalysis, material science, and as building blocks for more complex molecular architectures. The unique combination of functional groups in this molecule offers numerous possibilities for synthetic elaboration.

For laboratories considering working with 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]-, standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are suitable for characterization and purity assessment. The compound's distinct spectral features facilitate its identification in complex mixtures.

In conclusion, 2-Cyclohexen-1-one,3-[(2-nitrophenyl)amino]- (145657-29-0) represents an interesting case study in the chemistry of functionalized cyclohexenones. Its well-defined structure, combined with the reactivity of its functional groups, makes it a valuable compound for both academic research and industrial applications across multiple disciplines.